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Futalosine Futalosine
Brand Name: Vulcanchem
CAS No.: 210644-32-9
VCID: VC0117586
InChI: InChI=1S/C19H18N4O7/c24-11(9-2-1-3-10(6-9)19(28)29)4-5-12-14(25)15(26)18(30-12)23-8-22-13-16(23)20-7-21-17(13)27/h1-3,6-8,12,14-15,18,25-26H,4-5H2,(H,28,29)(H,20,21,27)/t12-,14-,15-,18-/m1/s1
SMILES: C1=CC(=CC(=C1)C(=O)O)C(=O)CCC2C(C(C(O2)N3C=NC4=C3NC=NC4=O)O)O
Molecular Formula: C19H18N4O7
Molecular Weight: 414.4 g/mol

Futalosine

CAS No.: 210644-32-9

Reference Standards

VCID: VC0117586

Molecular Formula: C19H18N4O7

Molecular Weight: 414.4 g/mol

Futalosine - 210644-32-9

CAS No. 210644-32-9
Product Name Futalosine
Molecular Formula C19H18N4O7
Molecular Weight 414.4 g/mol
IUPAC Name 3-[3-[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]propanoyl]benzoic acid
Standard InChI InChI=1S/C19H18N4O7/c24-11(9-2-1-3-10(6-9)19(28)29)4-5-12-14(25)15(26)18(30-12)23-8-22-13-16(23)20-7-21-17(13)27/h1-3,6-8,12,14-15,18,25-26H,4-5H2,(H,28,29)(H,20,21,27)/t12-,14-,15-,18-/m1/s1
Standard InChIKey VEDWXCWBMDQNCV-SCFUHWHPSA-N
Isomeric SMILES C1=CC(=CC(=C1)C(=O)O)C(=O)CC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C3NC=NC4=O)O)O
SMILES C1=CC(=CC(=C1)C(=O)O)C(=O)CCC2C(C(C(O2)N3C=NC4=C3NC=NC4=O)O)O
Canonical SMILES C1=CC(=CC(=C1)C(=O)O)C(=O)CCC2C(C(C(O2)N3C=NC4=C3NC=NC4=O)O)O
Synonyms 3-[1,5,6-Trideoxy-1-(1,6-dihydro-6-oxo-9H-purin-9-yl)-β-D-ribo-heptofuranuronoyl]benzoic Acid;
PubChem Compound 10364451
Last Modified Nov 09 2021
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